n-Methyl-n-(2-piperidinylmethyl)cyclohexanamine dihydrochloride
Overview
Description
N-Methyl-n-(2-piperidinylmethyl)cyclohexanamine dihydrochloride is a chemical compound with the CAS Number: 1219960-61-8 . It has a molecular weight of 283.28 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C13H26N2.2ClH/c1-15(13-8-3-2-4-9-13)11-12-7-5-6-10-14-12;;/h12-14H,2-11H2,1H3;2*1H .Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature . It has a molecular weight of 283.28 .Scientific Research Applications
Analytical Method Development
Research has been conducted to develop and validate analytical methods for detecting and quantifying arylcyclohexylamines, a class to which "n-Methyl-n-(2-piperidinylmethyl)cyclohexanamine dihydrochloride" structurally belongs. For instance, De Paoli et al. (2013) described the characterization and analytical profiling of psychoactive arylcyclohexylamines, emphasizing the development of a robust, accurate, and precise method for qualitative and quantitative analysis in biological fluids using liquid chromatography and mass spectrometry techniques (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).
Drug Discovery and Pharmacology
The search for new psychoactive compounds often involves the synthesis and characterization of derivatives related to "this compound". For example, the exploration of synthetic opioids and their pharmacological profiles provides insights into compounds with potentially reduced dependence-producing properties and abuse liability. The systematic evaluation of these derivatives contributes valuable data for drug development and forensic analysis, as discussed in the study by Elliott et al. (2016), which examines the implications of synthetic opioids for forensic analysis (Elliott, Brandt, & Smith, 2016).
Safety and Hazards
properties
IUPAC Name |
N-methyl-N-(piperidin-2-ylmethyl)cyclohexanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2.2ClH/c1-15(13-8-3-2-4-9-13)11-12-7-5-6-10-14-12;;/h12-14H,2-11H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPZLBKYNIGOEJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCCCN1)C2CCCCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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